N-[5-(hydroxymethyl)pyridin-2-yl]acetamide

• CAS No.: 39658-47-4
• Molecular Formula: C8H10N2O2
• Molecular Weight: 166.18 g/mol
• IUPAC Name: N-[5-(hydroxymethyl)pyridin-2-yl]acetamide
• InChI: InChI=1S/C8H10N2O2/c1-6(12)10-8-3-2-7(5-11)4-9-8/h2-4,11H,5H2,1H3,(H,9,10,12)
• InChI Key: SGBVTSMREKMKRA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC=C(C=C1)CO

Description

N-[5-(hydroxymethyl)pyridin-2-yl]acetamide is a useful research compound. Its molecular formula is C8H10N2O2 and its molecular weight is 166.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 219 mg (1.22 mmol) of 6-(acetylamino)nicotinic acid [preparable from 6-aminonicotinic acid according to A. Zafar et al., Tetrahedron 56, 8419-8428 (2000)] in 25.4 ml of dry THF is cooled to −10° C., and 123 mg (1.22 mmol) of 4-methylmorpholine and 132 mg (1.22 mmol) of ethyl chloroformate are added dropwise with stirring. The reaction solution is stirred at −10° C. for 30 min 2.44 ml (2.44 mmol) of a 1 M solution of lithium aluminium hydride and THF are then added dropwise. The reaction mixture is stirred for 8 h and slowly warmed to RT during this time. The reaction solution is then cooled to 0° C., 0.4 ml of water and 0.8 ml of 1 N aqueous sodium hydroxide solution are added carefully and, after warming to RT, the mixture is stirred at this temperature for 8 h. The mixture is filtered and the filtrate is concentrated on a rotary evaporator. The crude product that remains is used for the subsequent reaction without further purification.